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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the C-C motif chemokine ligand 27
(CCL27), a key player in cutaneous immune responses and inflammatory skin diseases. This
document elucidates its various nomenclatures—ESkine, CTACK, and ILC—and delves into its
molecular characteristics, signaling pathways, and functional roles. Detailed experimental
protocols and quantitative data are presented to facilitate further research and therapeutic
development.

Nomenclature and Identification

The chemokine CCL27 is known by several alternative names, each reflecting a facet of its
discovery and function. Understanding these synonyms is crucial for navigating the extensive

body of literature on this protein.
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Name

Origin and Significance

CCL27

The official systematic name assigned by the
Chemokine Nomenclature Committee,
designating it as the 27th ligand in the C-C

chemokine family.

ESkine

"Embryonic skin-derived chemokine,”

highlighting its identification in embryonic skin.

CTACK

"Cutaneous T-cell attracting chemokine,"
emphasizing its primary function of recruiting T

cells to the skin.[1]

ILC

"IL-11 R-alpha-locus chemokine,"” referring to its
genetic location. It is important to distinguish this
from Innate Lymphoid Cells (ILCs), which are a

distinct population of immune cells.

Skinkine

A descriptive name indicating its prominent role

in skin immunity.

PESKY

A non-secreted splice variant of CCL27 that
exhibits nuclear localization and distinct

intracellular functions.

Table 1: Alternative Names and Origins of CCL27

For unambiguous identification, the following database identifiers are recommended:

Database Identifier

GeneCards CCL27

HGNC 10626

NCBI Gene 10850

UniProt Q9Y4X3
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Table 2: Gene and Protein Identifiers for Human CCL27

Molecular and Functional Characteristics

CCL27 is a small, secreted cytokine that belongs to the CC chemokine family, characterized by
two adjacent cysteine residues. It is most prominently expressed by keratinocytes in the
epidermis and plays a pivotal role in T-cell mediated skin inflammation and homeostasis.

The primary receptor for CCL27 is the C-C chemokine receptor 10 (CCR10), which is
expressed on a subset of skin-homing memory T lymphocytes. The interaction between CCL27
and CCR10 is a key driver of T cell recruitment to the skin under both normal and inflammatory
conditions.

An intriguing aspect of CCL27 biology is the existence of an alternative splice variant known as
PESKY. Unlike the secreted form of CCL27, PESKY lacks a signal peptide and is targeted to
the nucleus. This nuclear localization suggests intracellular functions, including the modulation
of gene expression and cytoskeletal organization, representing a novel paradigm in chemokine
functionality.

Signaling Pathways

The binding of CCL27 to its G protein-coupled receptor, CCR10, initiates a cascade of
intracellular signaling events that culminate in cellular responses such as chemotaxis,
proliferation, and survival.

Canonical G-Protein Coupled Signaling

The canonical signaling pathway activated by the CCL27-CCR10 interaction involves the
activation of heterotrimeric G proteins, leading to the activation of downstream effectors.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1577586?utm_src=pdf-body
https://www.benchchem.com/product/b1577586?utm_src=pdf-body
https://www.benchchem.com/product/b1577586?utm_src=pdf-body
https://www.benchchem.com/product/b1577586?utm_src=pdf-body
https://www.benchchem.com/product/b1577586?utm_src=pdf-body
https://www.benchchem.com/product/b1577586?utm_src=pdf-body
https://www.benchchem.com/product/b1577586?utm_src=pdf-body
https://www.benchchem.com/product/b1577586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ca?* Release

Activates

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Cell

Cytoplasm

PESKY mRNA

PESKY Protein

Translocation

cleus

y

Nu
‘ Nuclear Pore Complex \

Nuclear PESKY

?

Prepare CCR10+
Cells

Set up Transwell Plate
(CCL27 in lower chamber)

:

Add Cells to
Upper Chamber

Incubate
(37°C, 2-4h)

Remove Insert

[Collect Migrated Cells]
Count Cells

Analyze Data
(Dose-Response Curve)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b1577586?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. xcode.life [xcode.life]

« To cite this document: BenchChem. [The Multifaceted Chemokine CCL27: A Technical Guide
to ESkine, CTACK, and ILC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577586#alternative-names-for-ccl27-chemokine-
eskine-ctack-ilc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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